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Compound of Interest

Compound Name: Ethyl 2-methyl-4-pentenoate

Cat. No.: B044335

This document provides the molecular weight and associated chemical data for Ethyl 2-
methyl-4-pentenoate, a fatty acid ester. The information is compiled from established
chemical databases.

Chemical Identity and Properties

Ethyl 2-methyl-4-pentenoate is an organic compound with key identifiers and properties
summarized below.

Property Value Source
Molecular Weight 142.20 g/mol [1][2]
Molecular Formula CsH1402 [1112][31[4]
CAS Number 53399-81-8 [1][21[3]
IUPAC Name ethyl 2-methylpent-4-enoate [1]

The molecular weight is a fundamental physical property calculated from the compound's
molecular formula. The formula CsH1402 indicates that each molecule of Ethyl 2-methyl-4-
pentenoate contains 8 carbon atoms, 14 hydrogen atoms, and 2 oxygen atoms. Different
sources may report slightly varied molecular weights, such as 142.1956 g/mol , due to the
precision of the atomic weights used in the calculation[3].
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Methodology for Molecular Weight Calculation

The molecular weight of a chemical compound is determined by the sum of the atomic weights
of its constituent atoms. The protocol for this calculation is a standard procedure in chemistry.

Experimental Protocol: Molecular Weight Determination

« |dentify the Molecular Formula: The first step is to establish the precise molecular formula of
the compound. For Ethyl 2-methyl-4-pentenoate, the formula is CsH14O2[1][2][3].

o Determine Atomic Weights: The standard atomic weights of each element are obtained from
the periodic table.

o Carbon (C): ~12.011 amu
o Hydrogen (H): ~1.008 amu
o Oxygen (O): ~15.999 amu

o Calculate Total Mass: The number of atoms of each element is multiplied by its atomic
weight, and the results are summed.

Mass from Carbon = 8 atoms * 12.011 amu/atom = 96.088 amu

o

[¢]

Mass from Hydrogen = 14 atoms * 1.008 amu/atom = 14.112 amu

[¢]

Mass from Oxygen = 2 atoms * 15.999 amu/atom = 31.998 amu

o

Total Molecular Weight = 96.088 + 14.112 + 31.998 = 142.198 amu (or g/mol )

This calculated value is consistent with the figures reported in chemical databases[1][5].

Data Relationship Visualization

The following diagram illustrates the logical flow from the chemical formula to the final
molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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